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An In-depth Technical Guide to the Crystal Structure of 2-(4-Methylbenzylidene)malononitrile

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the crystal structure of 2-(4-
methylbenzylidene)malononitrile, a compound of interest in synthetic chemistry and

potentially in drug design, given the pharmacological activity of related

benzylidenemalononitrile derivatives. This document compiles crystallographic data,

experimental protocols for synthesis and crystallization, and a visual representation of the

experimental workflow. The molecule, with the chemical formula C₁₁H₈N₂, is noted to be

approximately planar.[1][2] In its crystalline form, molecules are arranged in a head-to-tail

stacking fashion.[1][2] Notably, there are no significant intermolecular interactions observed in

the crystal structure.[1][2] Benzylidenemalononitrile derivatives are recognized as valuable

reagents in the creation of various heterocyclic compounds.[1][2]

Crystal Structure and Crystallographic Data
The crystal structure of 2-(4-methylbenzylidene)malononitrile was determined by single-

crystal X-ray diffraction. The compound crystallizes in a triclinic system with the P-1 space

group.[3] The molecule is nearly planar, with a root-mean-square deviation of 0.023 Å for all

non-hydrogen atoms.[1][2]
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Table 1: Crystal Data and Structure Refinement
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Parameter Value Reference

Empirical Formula C₁₁H₈N₂ [1]

Formula Weight (Mᵣ) 168.19 [1]

Crystal System Triclinic [1]

Space Group P-1 [3]

Unit Cell Dimensions

a (Å) 7.0043 (5) [1][2]

b (Å) 7.5270 (5) [1][2]

c (Å) 9.5396 (6) [1][2]

α (°) 106.757 (4) [1][2]

β (°) 96.592 (4) [1][2]

γ (°) 105.204 (4) [1][2]

Volume (V) (Å³) 454.75 (5) [1][2]

Z 2 [1][2]

Data Collection

Diffractometer Bruker X8 APEX [1]

Radiation Mo Kα [1]

Temperature (K) 296 [1]

Measured Reflections 7629 [1]

Independent Reflections 1923 [1]

Rᵢₙₜ 0.022 [1]

Refinement

R[F² > 2σ(F²)] 0.046 [1]

wR(F²) 0.132 [1]
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Goodness-of-fit (S) 1.06 [1]

CCDC Number 1033522 [1]

Experimental Protocols
Synthesis of 2-(4-Methylbenzylidene)malononitrile
The synthesis of the title compound is achieved through a Knoevenagel condensation reaction.

[4]

Materials:

4-methylbenzaldehyde (10 mmol)

Malononitrile (10 mmol)

Phosphorus pentoxide (3.54 mmol)

Absolute ethanol (25 ml)

Petroleum ether

Crushed ice

Procedure:

In a 250 ml round-bottom flask, 4-methylbenzaldehyde, malononitrile, and phosphorus

pentoxide were combined in absolute ethanol.[1]

The mixture was stirred mechanically for ten minutes.[1]

The reaction mixture was then heated to reflux using a water bath, with the reaction progress

monitored by Thin Layer Chromatography (TLC).[1]

Upon completion, the reaction mixture was poured onto crushed ice.[1]

Stirring of the mixture resulted in the separation of the desired product.[1]
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The solid product was collected by filtration, washed with petroleum ether, and dried.[1]

Crystallization
Single crystals suitable for X-ray diffraction were obtained by recrystallization from ethanol,

yielding block-like colorless crystals.[1] The reported melting point of the crystallized product is

404 K.[1][2]

Experimental Workflow
The following diagram illustrates the workflow for the synthesis and crystallization of 2-(4-
methylbenzylidene)malononitrile.

Synthesis Crystallization

Reactants:
4-methylbenzaldehyde

Malononitrile
P₂O₅ in Ethanol

Mechanical Stirring
(10 min)

Reflux with Heating
(Monitored by TLC)

Pour onto
Crushed Ice

Product Precipitation
with Stirring

Filtration and Washing
(Petroleum Ether) Drying Crude Product Recrystallization

from Ethanol
Colorless, Block-like

Crystals

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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